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Compound of Interest

Compound Name: N-(3-Methylphenyl)anthranilic acid

Cat. No.: B108422 Get Quote

This document provides a detailed protocol for the safe and compliant disposal of N-(3-
Methylphenyl)anthranilic acid. Adherence to these procedures is critical for ensuring the

safety of laboratory personnel, protecting the environment, and maintaining regulatory

compliance. The guidance herein is built upon established principles of chemical safety and

waste management, designed to provide researchers, scientists, and drug development

professionals with a clear, actionable framework.

Hazard Identification and Risk Assessment
Before handling or disposing of any chemical, a thorough understanding of its potential hazards

is paramount. N-(3-Methylphenyl)anthranilic acid and structurally similar compounds are

classified with specific hazards that dictate handling and disposal requirements. The primary

risks are associated with irritation and potential toxicity, although comprehensive toxicological

data may be limited.[1]

Table 1: Hazard Profile of Structurally Similar Anthranilic Acid Derivatives
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Hazard
Classification

GHS Pictogram
Precautionary
Statement

Source

Skin Irritation

(Category 2)
alt text

H315: Causes skin

irritation.
[2]

Serious Eye Irritation

(Category 2A)
alt text

H319: Causes serious

eye irritation.
[2][3][4][5]

Acute Toxicity (Oral) alt text

H301: Toxic if

swallowed.

(Classification for

some related

compounds)

[6]

Causality Note: The carboxylic acid and secondary amine functional groups can interact with

biological tissues, leading to irritation. The aromatic nature of the compound suggests that its

toxicological properties should be treated with caution, even if not fully investigated.[1]

Therefore, all handling and disposal operations must be designed to minimize direct contact

and prevent inhalation of dust.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The selection of PPE

must be based on a risk assessment of the specific task being performed (e.g., handling pure

solid vs. managing a dilute solution).

Eye Protection: Safety glasses with side-shields conforming to EN166, or equivalent

standards, are mandatory.[2] When handling larger quantities or where splashing is possible,

chemical safety goggles are required.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves must be

inspected for integrity before use and disposed of after contamination in accordance with

good laboratory practices.[2]

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

spillage, a chemically resistant apron should be worn.
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Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.[6] All respiratory protection must be used in the context of a comprehensive

respiratory protection program.

Waste Management and Segregation Protocol
Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory

compliance. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[7][8][9]

Step-by-Step Segregation and Collection:

Designate a Satellite Accumulation Area (SAA): Every laboratory that generates hazardous

waste must establish an SAA.[10] This area must be near the point of generation and under

the control of laboratory personnel.

Use Compatible Waste Containers: Waste must be collected in containers that are

chemically compatible with N-(3-Methylphenyl)anthranilic acid.[7][10] High-density

polyethylene (HDPE) containers are a suitable choice. Containers must be in good condition

with secure, leak-proof closures.[7][10]

Properly Label Waste Containers: All waste containers must be labeled with a hazardous

waste tag as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste"[8]

The full chemical name: "N-(3-Methylphenyl)anthranilic acid" (no abbreviations)[8]

The approximate concentration and quantity

The date of waste generation[8]

Relevant hazard pictograms[8]

Segregate Incompatibles: Do not mix N-(3-Methylphenyl)anthranilic acid waste with

incompatible materials such as strong oxidizing agents, acids, or bases.[5][10] Keep waste

streams separate unless a specific combined disposal protocol is approved by your

institution's Environmental Health and Safety (EHS) office.
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal route of N-
(3-Methylphenyl)anthranilic acid waste.

Disposal Decision Workflow for N-(3-Methylphenyl)anthranilic Acid

Identify Waste Containing
N-(3-Methylphenyl)anthranilic acid

Is this a spill?

Is this bulk/unused chemical?

No

Follow Emergency Spill Procedure
(Section 5)

Yes

Prepare a labeled
Hazardous Waste container

Yes

Solid Waste
(e.g., contaminated labware, gloves)

No (Contaminated material)

Liquid Waste
(e.g., solutions)

No (Solution)

Store container in SAA.
Keep container closed.

Place in a dedicated solid
hazardous waste container

Pour into a dedicated liquid
hazardous waste container

(Use a funnel)

Arrange for pickup by
licensed waste disposal service
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Caption: Disposal Decision Workflow

Emergency Procedures: Spill Management
Accidental spills must be managed promptly and safely to mitigate exposure and environmental

contamination.

For small, dry spills:

Evacuate and Secure: Alert personnel in the immediate area.

Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: Gently cover the spill with an absorbent material to prevent the generation of

dust.[2]

Collection: Carefully sweep the material into a suitable container for hazardous waste.[1][6]

Do not use a vacuum cleaner unless it is specifically rated for hazardous dust.

Decontamination: Clean the affected area thoroughly with soap and water.

Disposal: Label the container with spill debris and manage it as hazardous waste.

For large spills:

Evacuate the laboratory immediately.

Alert your institution's EHS or emergency response team.

Do not attempt to clean up a large spill without specialized training and equipment.

Final Disposal Pathway
Under no circumstances should N-(3-Methylphenyl)anthranilic acid be disposed of down the

drain or in regular trash.[7][8][10] The compound must be handled as chemical waste.
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The universally accepted and regulatory-compliant method for final disposal is through a

licensed professional waste disposal company.[2] These companies will typically use high-

temperature incineration with afterburners and scrubbers to ensure complete destruction of the

chemical and neutralization of any harmful combustion byproducts.[6]

Protocol for Final Disposal:

Ensure all waste containers are securely closed and properly labeled.

Store the waste in your designated SAA until it is collected.[10]

Follow your institution's procedures to schedule a waste pickup with your contracted

hazardous waste disposal service.[8]

Maintain all necessary documentation, such as waste manifests, as required by the EPA and

local regulations.[7]

By adhering to this comprehensive guide, you contribute to a culture of safety and

environmental stewardship, ensuring that the valuable work conducted in the laboratory does

not come at the cost of personal or public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b108422#n-3-methylphenyl-anthranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108422#n-3-methylphenyl-anthranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108422#n-3-methylphenyl-anthranilic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b108422#n-3-methylphenyl-anthranilic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

